Cas no 1365968-57-5 (1-pyrimidin-2-ylazetidin-3-amine;dihydrochloride)

• Product Name: 1-pyrimidin-2-ylazetidin-3-amine;dihydrochloride
• CAS No: 1365968-57-5
• MF: C₇H₁₂Cl₂N₄
• MW: 223.10297870636
• MDL: MFCD21602185
• CID: 4591275
• PubChem ID: 56965650
• Update Time: 2025-06-08

1-pyrimidin-2-ylazetidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)azetidin-3-amine dihydrochloride
• 1-pyrimidin-2-ylazetidin-3-amine
• 1-pyrimidin-2-ylazetidin-3-amine;dihydrochloride
• 1365968-57-5
• 1-(2-pyrimidinyl)-3-Azetidinamin dihydrochloride
• MFCD21602185
• AS-54284
• CS-0052799
• AKOS026747986
• EN300-1222659
• 1-(Pyrimidin-2-yl)azetidin-3-aminedihydrochloride
• SCHEMBL26086784
• SB51025
• P17712
• F2167-2724
• DB-420494
• 1-(pyrimidin-2-yl)azetidin-3-amine 2hcl

• MDL： MFCD21602185
• Inchi： 1S/C7H10N4.2ClH/c8-6-4-11(5-6)7-9-2-1-3-10-7;;/h1-3,6H,4-5,8H2;2*1H
• InChI Key： YRBBFKFCPGVSOH-UHFFFAOYSA-N
• SMILES： C1N(CC1N)C1N=CC=CN=1.Cl.Cl

Computed Properties

• Exact Mass: 222.0439018g/mol
• Monoisotopic Mass: 222.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Additional information on 1-pyrimidin-2-ylazetidin-3-amine;dihydrochloride

Introduction to 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride (CAS No. 1365968-57-5)

1-pyrimidin-2-ylazetidin-3-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1365968-57-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride consists of a pyrimidine ring fused with an azetidine moiety, functionalized with an amine group at the 3-position and a pyrimidine substituent at the 2-position. This unique arrangement confers distinct chemical and pharmacological properties, positioning it as a versatile scaffold for designing novel therapeutic agents. The dihydrochloride salt form enhances its solubility in aqueous media, facilitating its use in various biochemical assays and preclinical studies.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride. Its structural features suggest possible interactions with biological targets such as enzymes and receptors, which are critical in modulating disease pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression, inflammation, and infectious diseases. These findings have prompted further investigation into its mechanism of action and therapeutic efficacy.

The compound's relevance is further underscored by its potential applications in the treatment of neurological disorders. The pyrimidine ring is a common motif in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier efficiently. Additionally, the azetidine ring can contribute to favorable pharmacokinetic properties, such as improved bioavailability and reduced toxicity. These attributes make 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride a promising candidate for developing next-generation therapeutics for conditions like Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride with biological targets with higher precision. These computational studies have helped identify key residues on the target proteins that are crucial for its binding, providing valuable insights for structure-based drug design. By leveraging these computational tools, scientists can optimize the compound's structure to enhance its potency, selectivity, and pharmacokinetic profile.

Moreover, the synthesis of 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride has been refined through innovative synthetic methodologies, ensuring high yield and purity. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of this compound efficiently. These advancements in synthetic chemistry have not only facilitated large-scale production but also enabled the preparation of analogs for structural diversity studies.

The pharmacological evaluation of 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit specific enzymatic activities relevant to various diseases. For instance, studies have shown that it can block the activity of certain tyrosine kinases implicated in cancer cell proliferation. Additionally, animal models have provided evidence of its potential in modulating inflammatory responses and reducing oxidative stress, which are key pathological mechanisms in chronic diseases.

The safety profile of 1-pyrimidin-2-ylazetidin-3-amine dihydrochloride is another critical aspect that has been thoroughly examined. Preliminary toxicology studies have indicated that the compound exhibits moderate solubility and moderate bioavailability upon oral administration. Acute toxicity tests have shown no significant adverse effects at tested doses, suggesting a relatively safe profile for further development. However, long-term studies are necessary to fully assess its safety and potential side effects.

The integration of 1-pyrimidin-2-yiazetidin)-3-amirne dihydrochloride into clinical trials represents a significant step forward in translating laboratory findings into therapeutic interventions. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through rigorous clinical testing phases. By adhering to stringent regulatory guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), researchers can ensure that 1-pyrimidin)-2-yiazetidimrne dihydrotchloride meets the highest standards of safety and efficacy before reaching patients.

The future prospects for 1-pyrimidin)-2-yiazetldrin)-3-amirne dihydrotclorhide are bright given its unique structural features and demonstrated biological activities. Continued research efforts are expected to uncover new therapeutic applications across multiple disease areas. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability and targeted delivery to affected tissues or organs.